N-(4-cyanophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-[3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H23N5O3S/c1-29-15-20(18-6-4-3-5-7-18)22-23(29)24(32)30(12-13-33-2)25(28-22)34-16-21(31)27-19-10-8-17(14-26)9-11-19/h3-11,15H,12-13,16H2,1-2H3,(H,27,31)
• InChI Key: XLZAICGWNZGYNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC=C(C=C3)C#N)CCOC)C4=CC=CC=C4
• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol

Description

N-(4-cyanophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H23N5O3S and its molecular weight is 473.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-cyanophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-cyanophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Compound Synthesis and Antimicrobial Agents : Research by Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, which includes structures similar to the compound . These compounds were evaluated as antimicrobial agents, indicating potential applications in developing new antimicrobial drugs (Bondock, Rabie, Etman, & Fadda, 2008).

Antitumor and Cytotoxic Activity

• Antitumor Properties : Al-Sanea et al. (2020) conducted a study on the synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives. They investigated their anticancer activity, suggesting the potential of similar compounds in cancer research and therapy (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).
• Synthesis and Evaluation of Antitumor Activity : Hafez and El-Gazzar (2017) synthesized novel derivatives of 6-phenyl-thieno[3,2-d]pyrimidine, demonstrating potent anticancer activity against various human cancer cell lines. This highlights the relevance of such compounds in developing new antitumor drugs (Hafez & El-Gazzar, 2017).

Insecticidal Activity

• Pyridine Derivatives as Insecticides : Bakhite et al. (2014) researched pyridine derivatives for their insecticidal activity. Their findings suggest that similar compounds, such as N-(4-cyanophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide, could be explored for pest control applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).